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Compound of Interest

Compound Name: Cycloundecanone

Cat. No.: B1197894

For immediate reference, treat cycloundecanone as a hazardous waste. Do not dispose of it
down the drain. All disposal procedures must comply with local, regional, and national
regulations. Engage a licensed professional waste disposal service for its disposal, likely
through incineration.

This guide provides essential, immediate safety and logistical information for the proper
disposal of cycloundecanone. The following procedures are designed for researchers,
scientists, and drug development professionals to ensure the safe handling and disposal of this
compound, fostering a culture of safety and environmental responsibility.

Key Safety and Disposal Data

While a specific Safety Data Sheet (SDS) for cycloundecanone is not readily available, data
from the closely related compound, cyclododecanone, and general chemical safety principles
provide a strong basis for safe handling and disposal. Cyclododecanone is classified as
hazardous to the aquatic environment with long-lasting effects, and it is prudent to handle
cycloundecanone with the same level of caution.[1][2]

The following table summarizes key quantitative data for cycloundecanone and the closely
related cyclododecanone:
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Value Value
Property Source
(Cycloundecanone) (Cyclododecanone)
Molecular Formula C11H200 C12H220
Molecular Weight 168.28 g/mol 182.31 g/mol [3]
Appearance White solid [1][3]
Melting Point 59-61°C [11[3]
Boiling Point 277 °C [1][3]
Flash Point 118 °C [11[3]
Toxic to aquatic life
Assumed similar to with long lasting
Hazards [1][2]

Cyclododecanone

effects. May be
harmful if swallowed.

Experimental Protocol for Proper Disposal of
Cycloundecanone

This protocol outlines the step-by-step procedure for the safe disposal of cycloundecanone

waste generated in a laboratory setting.

1. Waste ldentification and Segregation:

» All waste containing cycloundecanone, including pure compound, solutions, and

contaminated materials (e.g., gloves, absorbent pads, glassware), must be treated as

hazardous waste.

o Collect cycloundecanone waste in a dedicated and properly labeled hazardous waste

container.[4]

e Do not mix cycloundecanone waste with other waste streams to avoid potential chemical

reactions and to ensure proper disposal routing.[5]

2. Waste Container Selection and Labeling:
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Use a chemically compatible waste container. High-density polyethylene (HDPE) or glass
containers are generally suitable for organic compounds.[6][7] Ensure the container is in
good condition with a secure, leak-proof lid.[8]

The container must be clearly labeled with the words "Hazardous Waste," the full chemical
name "Cycloundecanone,” and indicate the potential hazards (e.g., "Toxic to Aquatic Life").

[41[9]
. Safe On-site Accumulation and Storage:
Keep the hazardous waste container securely closed except when adding waste.

Store the container in a designated and well-ventilated satellite accumulation area within the
laboratory, away from heat, sparks, or open flames.[4]

Ensure secondary containment is in place to capture any potential leaks or spills.

. Arranging for Professional Disposal:

Cycloundecanone waste should be disposed of through a licensed and reputable
hazardous waste disposal company.

The primary recommended method of disposal is high-temperature incineration.[4]

Contact your institution's Environmental Health and Safety (EHS) department to coordinate
the pickup and disposal of the waste.

Provide the waste disposal company with a detailed and accurate description of the waste
contents.

. Spill Management:

In the event of a cycloundecanone spill, immediately alert personnel in the area and
evacuate if necessary.

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat.
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o Contain the spill using an inert absorbent material such as vermiculite, sand, or earth.

o Carefully collect the absorbed material and place it in a designated hazardous waste
container for disposal.[9]

¢ Clean the spill area thoroughly with a suitable solvent and then with soap and water. All
cleaning materials must also be disposed of as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of
cycloundecanone.
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Caption: Logical workflow for the safe disposal of cycloundecanone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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